Cas no 52741-30-7 (Benzene, (1-methyl-1,2-butadienyl)-)

• Product Name: Benzene, (1-methyl-1,2-butadienyl)-
• CAS No: 52741-30-7
• Molecular Formula: C₁₁H₁₂
• Molecular Weight: 144.21298
• CID: 358982
• PubChem ID: 10534785

Benzene, (1-methyl-1,2-butadienyl)- Properties

Names and Identifiers

• Benzene, (1-methyl-1,2-butadienyl)-
• penta-2,3-dien-2-ylbenzene
• DTXSID00441313
• 52741-30-7

• InChIKey： CJQKTQMZTNTSIM-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H12/c1-3-7-10(2)11-8-5-4-6-9-11/h3-6,8-9H,1-2H3
• SMILES： CC(C1C=CC=CC=1)=C=CC

Computed Properties

• Exact Mass: 144.09396
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 144.093900383g/mol
• Heavy Atom Count: 11
• Complexity: 165
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes